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Cat. No.: B1673488

Technical Support Center: AZD4694 PET
Imaging

Welcome to the technical support center for AZD4694 PET imaging. This resource is designed
for researchers, scientists, and drug development professionals to help troubleshoot common
artifacts and issues that may arise during your experiments.

Frequently Asked Questions (FAQSs)

Q1: What is AZD4694 and what is it used for?

AZD4694, also known as NAV4694, is a fluorinated positron emission tomography (PET)
radioligand with a high affinity for 3-amyloid (AB) fibrils (K(d) = 2.3 + 0.3 nM).[1][2] It is used for
the in-vivo visualization of cerebral A deposits, which are a hallmark of Alzheimer's disease.[]
Its properties include low non-specific binding in white matter, which can make visual
interpretation of scans easier compared to some other fluorinated amyloid tracers.[3][4]

Q2: What are the most common artifacts encountered in PET imaging?

The most common artifacts in PET imaging are generally related to patient motion and errors in
attenuation correction, which can arise from misalignment between the PET and transmission
scans (e.g., CT or MR).[5] Other significant sources of artifacts include metallic implants,
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respiratory motion, the use of contrast media, and image truncation.[6][7] These artifacts can
potentially lead to false-positive or false-negative results.[5]

Q3: How can patient motion affect my AZD4694 PET scan results?

Patient motion during a PET scan is a frequent cause of artifacts.[5][8] Motion can lead to
blurring of the images and misregistration between the PET and CT/MR scans.[8][9] This is
particularly critical in brain imaging with AZD4694, where precise localization of amyloid
plaques is essential. Even slight movements can compromise the quantitative accuracy of the
scan.

Troubleshooting Guides

Below are guides to help you identify and resolve common artifacts in your AZD4694 PET
imaging studies.

Issue 1: Suspected Motion Artifacts

Symptoms:

e Blurred PET images.

¢ Misalignment between PET and anatomical (CT or MR) images.
o Poorly defined cortical structures.

Troubleshooting Workflow:
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Workflow for Mitigating Motion Artifacts.

Detailed Steps & Methodologies:
» Patient Preparation (Pre-Scan):

o Thoroughly explain the imaging procedure to the patient, emphasizing the critical need to
remain still throughout the scan.[5]

o Ensure the patient is comfortable on the imaging table to minimize fidgeting.[5]

o Utilize head immobilization devices, such as foam pads or thermoplastic masks, to restrict

movement.

e Image Review (Post-Scan):
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o Carefully review the raw imaging data (cine images) to detect any patient movement
during the acquisition.

o If motion is detected, utilize motion correction software available on your imaging system.
These algorithms can retrospectively correct for motion to a certain extent.

o Corrective Action:

o If motion artifacts are severe and cannot be corrected with software, the scan may need to

be repeated.

Issue 2: Artifacts from Metallic Implants

Symptoms:
e Bright, star-like streaks on the CT scan.

» Areas of artificially high or low tracer uptake on the PET image that correspond to the
location of metallic implants (e.g., dental fillings, surgical clips).[6]

Explanation: Metallic implants have very high density, which leads to significant X-ray
attenuation in the CT scan. This results in streak artifacts and an overestimation of attenuation
in that region.[6] Consequently, the PET data is over-corrected, creating false-positive findings
of high AZD4694 uptake.[6]

Troubleshooting Logic:
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Decision process for handling metallic artifacts.
Detailed Steps & Methodologies:
« |dentification:
o Always review the CT images for the presence of metallic implants.

o If an area of high PET uptake is suspect, compare the attenuation-corrected (AC) PET
image with the non-attenuation-corrected (NAC) image. A true focus of uptake will be
present on both, whereas an artifact from metal will be less prominent or absent on the

NAC image.

e Correction:
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o If your CT scanner has a Metal Artifact Reduction (MAR) algorithm, reprocess the CT data
using this software.[10]

o Use the corrected CT scan for the attenuation correction of the PET data and re-
reconstruct the PET images.

e Interpretation:

o When interpreting the final images, be aware of the location of any metallic implants and
consider the possibility of residual artifacts.

Issue 3: Respiratory Motion Artifacts in PETICT

Symptoms:
o Misregistration between the liver/lungs on the PET and CT images.[7]

o Apparent lesions at the base of the lungs or the dome of the liver that are not anatomically
present on the CT.[7]

 Inaccurate Standardized Uptake Values (SUVs) in the affected regions.[7]

Explanation: Respiratory motion is a major challenge in PET/CT. The CT scan is typically a
quick snapshot taken during a single breath-hold, while the PET scan is acquired over several
minutes of free breathing.[7] This mismatch leads to incorrect attenuation correction,
particularly at the diaphragm-lung interface.

Troubleshooting Protocol:

» Patient Instructions: Instruct the patient to breathe shallowly and consistently during the

scan.

» Respiratory Gating: If available, use respiratory gating techniques. This involves acquiring
data in sync with the patient's breathing cycle, which can significantly reduce motion
artifacts.

» Image Review: Always co-review the fused PET/CT images with the separate PET and CT
images to identify any misalignments.
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Quantitative Impact of Artifacts:

While specific quantitative data for AZD4694 is not readily available, the table below

summarizes the general types of artifacts and their potential impact on quantification.

Potential Impact on

Artifact Type Common Cause = Correction Strategy
) Motion correction
] ] Blurring, decreased ]
Motion Patient movement software, patient

SUVmax

immobilization

Metallic Implants

Dental fillings, surgical

clips

Falsely increased
SUV

Metal Artifact
Reduction (MAR)
software, review of

NAC images

Respiratory Motion

Breathing during scan

Misregistration,

inaccurate SUV

Respiratory gating,
shallow breathing

instructions

Truncation

Patient's body
extends beyond the
CT field of view

Underestimation of

uptake at edges

Patient centering,

larger FOV scanners

Contrast Media

IV or oral contrast for
CT

Falsely increased
SuUv

Standardized
protocols for contrast

administration timing

This technical support guide provides a starting point for troubleshooting common artifacts in

AZDA4694 PET imaging. For more complex issues, please consult with your imaging physicist

or the manufacturer of your PET/CT system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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